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Compound Name: Trimethyloxonium tetrafluoroborate

Cat. No.: B1221110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethyloxonium tetrafluoroborate, commonly known as Meerwein's salt, is a potent and

versatile electrophilic methylating agent for the O-methylation of phenols.[1][2] Its high

reactivity allows for the efficient methylation of a wide range of phenolic compounds, including

those with sensitive functional groups, under mild, non-acidic conditions.[1] This makes it a

valuable tool in organic synthesis, particularly in the preparation of pharmaceutical

intermediates and natural products.[3] Trimethyloxonium tetrafluoroborate is a synthetic

equivalent of the methyl cation (CH₃⁺) and is considered one of the most powerful

commercially available methylating agents.[2]

These application notes provide a comprehensive overview of the use of trimethyloxonium
tetrafluoroborate for the O-methylation of phenols, including detailed experimental protocols,

a summary of reaction outcomes for various substrates, and important safety considerations.

Reagent Properties and Safe Handling
Trimethyloxonium tetrafluoroborate is a white, crystalline solid that is highly hygroscopic and

moisture-sensitive.[1][2] Exposure to atmospheric moisture leads to its rapid decomposition,
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diminishing its reactivity and potentially generating corrosive byproducts.[2] Therefore, stringent

anhydrous conditions are crucial for its successful application.

Safety Precautions:

Handling: Always handle trimethyloxonium tetrafluoroborate in a well-ventilated fume

hood.[4] Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[4]

Inert Atmosphere: Due to its hygroscopic nature, it is best handled under an inert

atmosphere (e.g., nitrogen or argon).[2][4] Glassware should be flame-dried before use.[4]

Storage: Store the reagent in a tightly sealed container, preferably under an inert

atmosphere, in a cool, dry place, such as a freezer at -20°C.[2][3]

Quenching: Any residual reagent on spatulas or weighing paper should be quenched

carefully with water in a separate container.[4]

Toxicity: While less volatile and hazardous than other potent methylating agents like methyl

triflate, trimethyloxonium tetrafluoroborate is corrosive and can cause severe skin and

eye burns.[1][2]

Reaction Mechanism and Principles
The O-methylation of phenols with trimethyloxonium tetrafluoroborate proceeds via a direct

SN2 reaction. The phenolic oxygen acts as a nucleophile, attacking the electrophilic methyl

group of the trimethyloxonium cation. This transfer of the methyl group results in the formation

of the corresponding anisole derivative (aryl methyl ether), dimethyl ether, and tetrafluoroboric

acid. The reaction is typically fast and clean, often proceeding to completion at ambient

temperature.
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Reactants Products

Phenol (Ar-OH) Anisole (Ar-OCH₃)
Sɴ2 Attack

Trimethyloxonium
Tetrafluoroborate
[(CH₃)₃O]⁺[BF₄]⁻

Dimethyl Ether (CH₃OCH₃)
+ HBF₄

Methyl Transfer
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Start: Flame-dried flask under inert gas

Dissolve phenol in anhydrous DCM

Add Trimethyloxonium Tetrafluoroborate

Stir at ambient temperature (Monitor by TLC/GC-MS)

Quench with saturated NaHCO₃ solution

Aqueous workup and extraction with DCM

Dry organic phase (Na₂SO₄/MgSO₄)

Concentrate and purify (Chromatography/Distillation/Recrystallization)

End: Isolated Aryl Methyl Ether
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Low Yield or Incomplete Reaction

Check Reagent Activity
(Is it old or exposed to moisture?)

Verify Anhydrous Conditions
(Dry solvent and flame-dried glassware?)

Increase Equivalents of
Trimethyloxonium Tetrafluoroborate

Increase Reaction Time

Successful Methylation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. grokipedia.com [grokipedia.com]

2. Trimethyloxonium tetrafluoroborate - Wikipedia [en.wikipedia.org]

3. 三甲基氧鎓四氟硼酸盐 95% | Sigma-Aldrich [sigmaaldrich.com]

4. reddit.com [reddit.com]

To cite this document: BenchChem. [Application Notes and Protocols: O-Methylation of
Phenols with Trimethyloxonium Tetrafluoroborate]. BenchChem, [2025]. [Online PDF].

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1221110?utm_src=pdf-body-img
https://www.benchchem.com/product/b1221110?utm_src=pdf-custom-synthesis
https://grokipedia.com/page/Trimethyloxonium_tetrafluoroborate
https://en.wikipedia.org/wiki/Trimethyloxonium_tetrafluoroborate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/281077
https://www.reddit.com/r/Chempros/comments/1k785kc/working_with_trimethyloxonium_tetrafluoroborate/
https://www.benchchem.com/product/b1221110#o-methylation-of-phenols-using-trimethyloxonium-tetrafluoroborate
https://www.benchchem.com/product/b1221110#o-methylation-of-phenols-using-trimethyloxonium-tetrafluoroborate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Available at: [https://www.benchchem.com/product/b1221110#o-methylation-of-phenols-
using-trimethyloxonium-tetrafluoroborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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